Cas no 2172456-55-0 (2-5-(oxolan-3-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-(oxolan-3-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172456-55-0
• MF: C₁₀H₁₅F₃N₄O
• MW: 264.247512102127
• CID: 5569199
• PubChem ID: 165596826
• Update Time: 2025-05-25

2-5-(oxolan-3-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[5-(oxolan-3-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• EN300-1598242
• 2172456-55-0
• 2-5-(oxolan-3-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

• Inchi： 1S/C10H15F3N4O/c11-10(12,13)6-17-9(7-2-4-18-5-7)8(1-3-14)15-16-17/h7H,1-6,14H2
• InChI Key： FLZNGFNOTJSSKL-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(CCN)N=N1)C1COCC1)(F)F

Computed Properties

• Exact Mass: 264.11979560g/mol
• Monoisotopic Mass: 264.11979560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66Ų

Additional information on 2-5-(oxolan-3-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Comprehensive Analysis of 2-5-(oxolan-3-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172456-55-0): Structure, Applications, and Research Insights

The compound 2-5-(oxolan-3-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172456-55-0) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This molecule combines a 1,2,3-triazole core with a trifluoroethyl group and an oxolane (tetrahydrofuran) moiety, making it a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its bioisosteric properties, which allow it to mimic other functional groups while offering improved metabolic stability.

In the context of current trends, the demand for triazole-based compounds has surged, driven by their role in click chemistry and medicinal chemistry. The inclusion of a trifluoroethyl group enhances the molecule's lipophilicity and bioavailability, addressing common challenges in drug design. Meanwhile, the oxolan-3-yl fragment contributes to its conformational flexibility, a critical factor in molecular recognition and target binding. These attributes align with the growing focus on fragment-based drug discovery (FBDD) and small-molecule therapeutics.

From a synthetic perspective, CAS No. 2172456-55-0 exemplifies the convergence of heterocyclic chemistry and fluorine chemistry. Fluorinated compounds like this are increasingly sought after due to their ability to modulate pharmacokinetic profiles and target selectivity. The 1,2,3-triazole ring, formed via CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition), is a hallmark of modern bioorthogonal chemistry, enabling applications in bioconjugation and probe development.

Recent studies highlight the potential of 2-5-(oxolan-3-yl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine in addressing neurodegenerative diseases and infectious diseases. Its structural motifs are being explored for kinase inhibition and GPCR modulation, two hot topics in precision medicine. Additionally, its metabolic stability makes it a candidate for prodrug development, a strategy gaining traction in drug delivery optimization.

Environmental and green chemistry considerations are also relevant. The compound's fluorine atoms pose questions about sustainable synthesis and degradation pathways, reflecting broader industry concerns about PFAS alternatives. Researchers are investigating catalytic methods to streamline its production while minimizing waste, aligning with green chemistry principles.

In summary, CAS No. 2172456-55-0 represents a compelling case study in molecular design and application diversity. Its integration of triazole, fluorine, and oxolane functionalities offers a roadmap for tackling challenges in drug discovery, chemical biology, and materials science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and functional materials.